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Compound of Interest

tert-Butyl 3-(tosyloxy)piperidine-1-
Compound Name:
carboxylate

Cat. No.: B153226

Technical Support Center: tert-Butyl 3-
(tosyloxy)piperidine-1-carboxylate

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with tert-Butyl 3-(tosyloxy)piperidine-1-
carboxylate.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with tert-Butyl 3-(tosyloxy)piperidine-1-
carboxylate?

tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate is classified with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation).[1][2] It is crucial to handle this
compound with appropriate personal protective equipment and in a well-ventilated area.

What personal protective equipment (PPE) is required when handling this compound?
o Eye/Face Protection: Wear tightly sealing safety goggles or a face shield.[3]

» Skin Protection: Use impervious gloves, a chemical-resistant apron, and boots.[3] Long-
sleeved clothing is also recommended.[4]
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o Respiratory Protection: If working in an area with poor ventilation or if dust formation is likely,
use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate
filter.[3][4]

How should | properly store tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]
Some sources recommend storage at 2-8°C, sealed in a dry environment. It is also advised to
store it under an inert atmosphere.[3]

What should I do in case of a spill?

For minor spills, immediately shut off all possible sources of ignition.[4] Wear appropriate PPE,
including respiratory protection, gloves, and safety glasses.[4][6] Use dry clean-up procedures
to avoid generating dust.[6] Sweep or vacuum up the spilled material and place it in a sealed
container for disposal.[6] After the material has been collected, wash the spill area.[7] For
larger spills, evacuate the area and alert emergency responders.[4]

What are the proper first-aid measures for exposure?

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell, call a poison center or doctor.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] If skin
irritation occurs, seek medical advice.[3] Remove and wash contaminated clothing before
reuse.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[3] If eye irritation persists,
get medical attention.[3]

« Ingestion: If swallowed, get medical help.[2] Rinse the mouth with water.[2]

Quantitative Data Summary
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Property Value Source
Molecular Formula C17H25NOsS [1]
Molecular Weight 355.45 g/mol [1]
Hazard Statements H302, H315, H319, H335 [1]
Signal Word Warning [1]
Storage Temperature Room Temperature or 2-8°C

Experimental Protocols

Protocol for Safe Handling:

o Preparation: Before handling, ensure that a safety shower and eye wash station are readily
accessible.[7]

o Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

[7]

o Personal Protective Equipment (PPE): Don the required PPE, including safety goggles,
impervious gloves, and a lab coat.

» Dispensing: Avoid creating dust when weighing or transferring the solid material.[3]

e Hygiene: Wash hands thoroughly after handling the compound.[3] Do not eat, drink, or
smoke in the work area.[3][4]

o End of Work: Clean the work area and decontaminate any equipment used.
Protocol for Disposal:

» Waste Collection: Dispose of the compound and any contaminated materials in an approved
waste disposal plant.[3]

o Container Disposal: Dispose of the container as per local norms and regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(tosyloxy)piperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153226#handling-and-safety-precautions-for-tert-
butyl-3-tosyloxy-piperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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